Cas no 151649-32-0 ((2S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one)

• Product Name: (2S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• CAS No: 151649-32-0
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• CID: 4726217
• PubChem ID: 101705716
• Update Time: 2024-03-01

(2S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6,8-Diprenyleriodictyol
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-6,8-bis(3-methyl-2-butenyl)-, (S)-
• (2S)-2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6,8-bis(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• CHEMBL3787270
• 151649-32-0
• 6,8-Diprenyl-5,7,3',4'-tetrahydroxyflavanone
• LMPK12140403
• SCHEMBL16212472
• 5,7,3',4'-Tetrahydroxy-6,8-di-C-prenylflavanone

• Inchi： 1S/C25H28O6/c1-13(2)5-8-16-23(29)17(9-6-14(3)4)25-22(24(16)30)20(28)12-21(31-25)15-7-10-18(26)19(27)11-15/h5-7,10-11,21,26-27,29-30H,8-9,12H2,1-4H3/t21-/m0/s1
• InChI Key： WWFVAIXZPACOBJ-NRFANRHFSA-N
• SMILES： O1C2C(C/C=C(\C)/C)=C(C(C/C=C(\C)/C)=C(C=2C(C[C@H]1C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 424.18858861g/mol
• Monoisotopic Mass: 424.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 5.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones